Cas no 1805597-54-9 (2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid
• CAS No: 1805597-54-9
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4805951
• Update Time: 2025-06-15

2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C8H7F3N2O2/c9-4-1-3(8(14)15)6(7(10)11)13-5(4)2-12/h1,7H,2,12H2,(H,14,15)
• InChI Key： WXIRYAXYJNQBGN-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.3
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid

Comprehensive Overview of 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid (CAS No. 1805597-54-9)

2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid (CAS No. 1805597-54-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention due to its versatile reactivity and potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of novel small-molecule inhibitors and biologically active compounds, particularly in the context of targeting enzyme modulation and metabolic pathways.

The structural features of 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid make it a valuable intermediate in medicinal chemistry. The presence of both fluorine and carboxylic acid moieties enhances its binding affinity to biological targets, a property highly sought after in the development of next-generation therapeutics. Recent studies highlight its utility in designing compounds for inflammatory diseases and central nervous system (CNS) disorders, aligning with the growing demand for precision medicine solutions.

In agrochemical research, this compound's fluoropyridine backbone is leveraged to develop crop protection agents with improved efficacy and environmental safety. The difluoromethyl group, in particular, contributes to enhanced metabolic stability, addressing concerns about pesticide resistance—a hot topic in sustainable agriculture. Industry experts are investigating its potential as a key component in green chemistry initiatives, which prioritize eco-friendly synthesis methods.

From a synthetic chemistry perspective, CAS No. 1805597-54-9 offers intriguing challenges and opportunities. Its multi-functional design requires advanced cross-coupling reactions and protecting group strategies, making it a subject of interest in academic laboratories. The compound's compatibility with high-throughput screening platforms further underscores its relevance in modern drug discovery workflows, where efficiency and scalability are critical.

The commercial demand for 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid is rising, driven by its applications in bioconjugation and proteomics. As the pharmaceutical industry shifts toward targeted therapies, this compound’s ability to serve as a linker or functional handle in antibody-drug conjugates (ADCs) has positioned it as a high-value material. Suppliers and manufacturers are optimizing production processes to meet the needs of contract research organizations (CROs) and biotech startups.

Safety and regulatory considerations for this compound align with standard laboratory practices. While not classified as hazardous, proper handling of its reactive intermediates is essential to ensure workplace safety. Regulatory compliance, particularly in regions with stringent REACH and FDA guidelines, is a key focus for stakeholders involved in its distribution and application.

In summary, 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid (CAS No. 1805597-54-9) represents a cutting-edge tool in both life sciences and materials research. Its multifaceted applications—from drug development to sustainable agriculture—reflect broader trends in innovation and interdisciplinary collaboration. As scientific advancements continue, this compound is poised to play a pivotal role in addressing global health and environmental challenges.